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Professionals

This document provides detailed protocols for assessing cell viability following treatment with
GSK343, a potent and selective inhibitor of the histone methyltransferase EZH2. The provided
methodologies for MTT and CCK-8 assays are standard procedures for evaluating cellular
metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Introduction

GSK343 is a competitive inhibitor of S-adenosyl-L-methionine (SAM) for the EZH2 enzyme, the
catalytic subunit of the Polycomb Repressive Complex 2 (PRC2).[1][2] By inhibiting EZH2,
GSK343 prevents the trimethylation of histone H3 at lysine 27 (H3K27me3), a key epigenetic
modification that leads to transcriptional repression of target genes.[2][3] Dysregulation of
EZH2 activity is implicated in the progression of various cancers, making it a compelling target
for therapeutic intervention.[1][4][5] GSK343 has been shown to inhibit the proliferation of
various cancer cell lines and can induce apoptosis and autophagy.[1][2][4]

The following protocols for MTT and CCK-8 assays are widely used colorimetric methods to
determine the number of viable cells in culture. These assays are based on the principle that
metabolically active cells can reduce a tetrazolium salt to a colored formazan product.[6][7] The
amount of formazan produced is directly proportional to the number of living cells.[8][9]
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Signaling Pathway of GSK343 Action

GSK343 primarily acts by inhibiting the methyltransferase activity of EZH2 within the PRC2
complex. This leads to a decrease in H3K27me3 levels, resulting in the derepression of tumor
suppressor genes. The downstream effects of GSK343 treatment can include cell cycle arrest,

induction of apoptosis, and autophagy.
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Seed cells in a 96-well plate

!

Incubate for cell adhesion
(24 hours)

!

Treat cells with various
concentrations of GSK343

!

Incubate for desired duration
(e.g., 24, 48, 72 hours)

!

Add MTT or CCK-8 Reagent

!

Incubate for color development
(1-4 hours)

!

Measure absorbance
(MTT: 570 nm, CCK-8: 450 nm)

!

Analyze data and calculate
cell viability (%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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